Cas no 70353-50-3 (6-Heptene-2,5-dione)

• Product Name: 6-Heptene-2,5-dione
• CAS No: 70353-50-3
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• CID: 547384
• PubChem ID: 536915
• Update Time: 2025-04-19

6-Heptene-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 6-Heptene-2,5-dione
• hept-6-ene-2,5-dione
• 70353-50-3
• 6-Heptene-2,5-dione #
• SCHEMBL3628039
• 3,6-Diketohept-1-ene
• DTXSID60336872
• FSNYLYRQGAASLZ-UHFFFAOYSA-N

• Inchi： 1S/C7H10O2/c1-3-7(9)5-4-6(2)8/h3H,1,4-5H2,2H3
• InChI Key： FSNYLYRQGAASLZ-UHFFFAOYSA-N
• SMILES： O=C(C)CCC(C=C)=O

Computed Properties

• Exact Mass: 126.0681
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14